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Compound of Interest

Potassium nonafluoro-1-
Compound Name:
butanesulfonate

cat. No.: B1260690

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides an in-depth overview of the properties, synthesis, and
applications of Potassium nonafluoro-1-butanesulfonate. The information is curated for
professionals in research, science, and drug development, with a focus on delivering precise
data and actionable experimental insights.

Chemical and Physical Properties

Potassium nonafluoro-1-butanesulfonate, a perfluorinated anionic surfactant, exhibits
exceptional thermal and chemical stability.[1] Its unique molecular structure, featuring a fully
fluorinated butyl chain, imparts valuable surfactant properties, making it effective in reducing
surface tension in both agueous and non-aqueous systems.[1]

General Properties
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Property Value Source(s)
Nonafluoro-1-butanesulfonic
acid potassium salt, Potassium

Synonyms ] [2]
nonaflate, Potassium
perfluorobutanesulfonate
White to almost white

Appearance ) [1]
crystalline powder

Odor Odorless [3]

Chemical Identifiers

Identifier Value Source(s)

CAS Number 29420-49-3

EC Number 249-616-3

Molecular Formula C4F9KO3S [1]

Molecular Weight 338.19 g/mol
C(C(C(C(F)(F)F)(F)F)(F)F)(F

SMILES String (CCCRRFFF)(FIF)(F)
(F)S(=0)(=0)[O-].[K+]
LVTHXRLARFLXNR-

InChl Key
UHFFFAOYSA-M

Physical Properties
Property Value Source(s)
Melting Point >300 °C [1]

Solubility in Water

100 mg/mL, clear, colorless

Purity

=98%

[1]
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Synthesis of Potassium Nonafluoro-1-
butanesulfonate

The primary method for synthesizing Potassium nonafluoro-1-butanesulfonate is through
the alkaline hydrolysis of perfluorobutanesulfonyl fluoride.[3][4] This process involves the
reaction of the sulfonyl fluoride precursor with a potassium base.

Experimental Protocol: Alkaline Hydrolysis

Materials:

o Perfluorobutanesulfonyl fluoride (C4F9SO2F)

o Potassium hydroxide (KOH)

» Deionized water

» Ethanol (optional, for purification)

¢ Reaction vessel with stirring and temperature control

« Filtration apparatus

Drying oven
Procedure:

e Reaction Setup: In a well-ventilated fume hood, charge a reaction vessel with a solution of
potassium hydroxide in deionized water.

o Addition of Precursor: While stirring vigorously, slowly add perfluorobutanesulfonyl fluoride to
the potassium hydroxide solution. The reaction is exothermic, so maintain the temperature
within a controlled range (e.g., 20-30 °C) using a cooling bath if necessary.

e Reaction: Continue stirring the mixture for a specified period (e.g., 2-4 hours) to ensure
complete hydrolysis.
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o Precipitation and Filtration: The product, Potassium nonafluoro-1-butanesulfonate, will
precipitate out of the solution. Collect the solid product by vacuum filtration.

» Washing: Wash the collected solid with cold deionized water to remove any unreacted
potassium hydroxide and other water-soluble impurities. An optional wash with a cold solvent
like ethanol can be performed for further purification.

e Drying: Dry the purified product in a vacuum oven at a specified temperature (e.g., 80-100
°C) until a constant weight is achieved.
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Synthesis Workflow
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Synthesis of Potassium nonafluoro-1-butanesulfonate
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Applications in Advanced Materials

Potassium nonafluoro-1-butanesulfonate is a versatile compound with significant
applications in the development of advanced materials, particularly in renewable energy
technologies.[5]

Perovskite Solar Cells

In perovskite solar cells, this compound is utilized as an additive to the tin oxide (Sn02)
electron transport layer (ETL).[3][6] Its incorporation leads to improved energy level matching
between the ETL and the perovskite layer, passivation of defects at the interface, and
enhanced device efficiency and stability.[6]

Experimental Protocol: Incorporation into Perovskite Solar Cells
Materials:

Potassium nonafluoro-1-butanesulfonate

e SnO2 colloidal dispersion

e Solvent (e.g., deionized water or isopropanol)

o Substrate with a transparent conductive oxide (e.g., FTO glass)

e Spin coater

e Hot plate

Procedure:

o Solution Preparation: Prepare a solution of Potassium nonafluoro-1-butanesulfonate in
the desired solvent at a specific concentration.

o ETL Formulation: Add the prepared solution to the SnO2 colloidal dispersion and sonicate
the mixture to ensure homogeneity.
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o Substrate Cleaning: Thoroughly clean the FTO glass substrate using a standard cleaning
procedure (e.g., sequential sonication in detergent, deionized water, acetone, and
isopropanol).

e Spin Coating: Deposit the modified SnO2 ETL solution onto the cleaned FTO substrate using
a spin coater. The spin coating parameters (speed and time) should be optimized to achieve
the desired film thickness and uniformity.

e Annealing: Anneal the coated substrate on a hot plate at a specific temperature and for a set
duration to form a compact and crystalline SnO2 layer.

o Perovskite Deposition: Proceed with the deposition of the perovskite active layer and
subsequent layers (hole transport layer and metal contact) to complete the solar cell
fabrication.

Role in Perovskite Solar Cells
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Function in Perovskite Solar Cells

Lithium-lon Batteries

In lithium-ion batteries, the lithium salt analog, Lithium nonafluoro-1-butanesulfonate, is
explored as a component of non-aqueous liquid electrolytes.[2][7] It contributes to high ionic
conductivity and a wide electrochemical stability window, which are crucial for the performance
of high-voltage battery applications.[2] While the direct application of the potassium salt is less
common as the primary electrolyte salt, its properties are indicative of the potential of the
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nonaflate anion in battery technologies. The potassium salt can be used in the synthesis of
ionic liquids that modify cathode surfaces for enhanced stability.[3]

Experimental Protocol: Electrolyte Preparation for Battery Testing

Materials:

Lithium nonafluoro-1-butanesulfonate (as the active salt)

Binary solvent mixture (e.g., propylene carbonate and 1,2-dimethoxyethane)

Glovebox with an inert atmosphere (e.g., argon)

Electrochemical test cells (e.g., coin cells)

Battery cycling equipment
Procedure:

» Electrolyte Preparation: Inside a glovebox, dissolve a specific concentration of Lithium
nonafluoro-1-butanesulfonate in the binary solvent mixture to prepare the non-aqueous liquid
electrolyte.

o Cell Assembly: Assemble coin cells within the glovebox using the prepared electrolyte, a
lithium metal anode, a cathode material (e.g., LiCoO2), and a separator.

o Electrochemical Testing: Perform electrochemical characterization of the assembled cells,
including ionic conductivity measurements, linear sweep voltammetry to determine the
electrochemical stability window, and charge-discharge cycling to evaluate the battery
performance.
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Application in Lithium-lon Batteries
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Role in Lithium-lon Battery Electrolytes

Toxicological and Safety Information

Potassium nonafluoro-1-butanesulfonate is classified as a hazardous substance, primarily
causing serious eye damage. It is essential to handle this chemical with appropriate personal
protective equipment and in a well-ventilated area.

Hazard Identification

Hazard Statement Classification Source(s)

H318 Causes serious eye damage

Toxicological Data
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Test Result Species Source(s)

LD50 (Oral) > 2000 mg/kg Rat

Safety and Handling

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.

« Handling: Avoid inhalation, ingestion, and contact with skin and eyes. Use only in a well-
ventilated area.

o First Aid (Eyes): In case of contact with eyes, rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing and seek immediate
medical attention.

This guide is intended for informational purposes for qualified professionals. All experimental
work should be conducted in accordance with established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Potassium
Nonafluoro-1-butanesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260690#what-are-the-properties-of-potassium-
nonafluoro-1-butanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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